Cas no 893988-03-9 (ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• CAS No: 893988-03-9
• Molecular Formula: C₂₂H₂₁N₃O₄S
• Molecular Weight: 423.484843969345
• CID: 6025100
• PubChem ID: 18562263

ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate Properties

Names and Identifiers

• ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• ethyl 2-[[2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• 893988-03-9
• ethyl 2-(2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamido)benzoate
• F1899-1306
• AKOS024618544
• ethyl 2-(2-{[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamido)benzoate

• InChIKey： BPJCTYZCIHHQEY-UHFFFAOYSA-N
• Inchi： 1S/C22H21N3O4S/c1-3-29-22(27)17-9-4-5-10-19(17)23-20(26)14-30-21-12-11-18(24-25-21)15-7-6-8-16(13-15)28-2/h4-13H,3,14H2,1-2H3,(H,23,26)
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=NN=C(C2=CC=CC(OC)=C2)C=C1)=O

Computed Properties

• Exact Mass: 423.12527733g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 423.12527733g/mol
• Heavy Atom Count: 30
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives